Cas no 72709-73-0 (2,4-Pentanedione, 3-[2-(2-pyridinyl)ethyl]-)

• Product name: 2,4-Pentanedione, 3-[2-(2-pyridinyl)ethyl]-
• CAS No: 72709-73-0
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 543532
• PubChem ID: 10976615

2,4-Pentanedione, 3-[2-(2-pyridinyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentanedione, 3-[2-(2-pyridinyl)ethyl]-
• 3-(2-pyridin-2-ylethyl)pentane-2,4-dione
• 3-(2-pyridin-2-yl-ethyl)-pentane-2,4-dione
• 72709-73-0
• DTXSID90450454
• 3-[2-(2-pyridinyl)ethyl]-2,4-pentanedione

• Inchi： InChI=1S/C12H15NO2/c1-9(14)12(10(2)15)7-6-11-5-3-4-8-13-11/h3-5,8,12H,6-7H2,1-2H3
• InChI Key： KTAVQMGSEZVCCW-UHFFFAOYSA-N
• SMILES： CC(=O)C(CCC1=CC=CC=N1)C(=O)C

Computed Properties

• Exact Mass: 205.11035
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47Ų
• XLogP3: 0.9

Experimental Properties

• PSA: 47.03